![molecular formula C20H24N2O4 B4436085 1-phenyl-4-(2,3,4-trimethoxybenzyl)-2-piperazinone trifluoroacetate](/img/structure/B4436085.png)
1-phenyl-4-(2,3,4-trimethoxybenzyl)-2-piperazinone trifluoroacetate
Overview
Description
1-phenyl-4-(2,3,4-trimethoxybenzyl)-2-piperazinone trifluoroacetate is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is commonly referred to as TFMPP and is a derivative of piperazine.
Mechanism of Action
The mechanism of action of TFMPP involves its binding to the serotonin receptors, which leads to the activation of various signaling pathways and the modulation of neurotransmitter release. TFMPP has been found to increase the release of dopamine and norepinephrine, which are neurotransmitters involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
TFMPP has been found to produce a range of biochemical and physiological effects, including changes in heart rate, blood pressure, body temperature, and respiration. It has also been found to produce behavioral effects such as changes in locomotor activity, anxiety-like behavior, and social interaction.
Advantages and Limitations for Lab Experiments
One of the main advantages of TFMPP is its ability to selectively target serotonin receptors, which makes it a valuable tool for studying the role of these receptors in various physiological and pathological conditions. However, TFMPP has also been found to produce non-specific effects on other neurotransmitter systems, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on TFMPP, including the development of more selective agonists for serotonin receptors, the investigation of its potential therapeutic applications, and the exploration of its effects on other neurotransmitter systems. Additionally, further studies are needed to elucidate the mechanisms underlying the biochemical and physiological effects of TFMPP and to identify potential side effects and safety concerns associated with its use.
In conclusion, TFMPP is a synthetic compound that has shown promise for its potential applications in various fields of scientific research. Its selective agonistic effects on serotonin receptors make it a valuable tool for studying the role of these receptors in various physiological and pathological conditions. However, further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Scientific Research Applications
TFMPP has been widely studied for its potential applications in various fields such as pharmacology, neuroscience, and medicinal chemistry. It has been found to exhibit agonistic effects on serotonin receptors, particularly the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. TFMPP has also been studied for its potential use as a therapeutic agent for the treatment of anxiety disorders, depression, and schizophrenia.
properties
IUPAC Name |
1-phenyl-4-[(2,3,4-trimethoxyphenyl)methyl]piperazin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O4/c1-24-17-10-9-15(19(25-2)20(17)26-3)13-21-11-12-22(18(23)14-21)16-7-5-4-6-8-16/h4-10H,11-14H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FARKWEJAOJEMHB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)CN2CCN(C(=O)C2)C3=CC=CC=C3)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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